4-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-ylamino)phenol hydrochloride

• IUPAC Name: 4-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-ylamino)phenol;hydrochloride
• InChI: InChI=1S/C15H13N3OS.ClH/c19-10-6-4-9(5-7-10)18-14-13-11-2-1-3-12(11)20-15(13)17-8-16-14;/h4-8,19H,1-3H2,(H,16,17,18);1H
• InChI Key: WXRXSSAUYBOIPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=NC=NC(=C23)NC4=CC=C(C=C4)O.Cl
• Molecular Formula: C15H14ClN3OS
• Molecular Weight: 319.8 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as thieno[2,3-d]pyrimidin-4-yl hydrazone-based inhibitors and 5,6-dihydrothieno[3′,2′:4,5]thieno[2,3-d]pyrimidin-4(3H)-ones, involves complex reactions including aza-Wittig reactions, base-catalyzed cyclization, and interactions with various reagents like hydroxylamine hydrochloride and aromatic isocyanates. These processes often yield a range of cyclization products with significant yields, demonstrating the complexity and efficiency of synthetic routes used in the generation of these compounds (Chen, Nie, & Ding, 2009); (Horiuchi et al., 2009).

Molecular Structure Analysis

Molecular structure determination, such as through single-crystal X-ray diffraction, reveals intricate details about the spatial arrangement of atoms within these compounds. The analysis of the crystal structure of derivatives of similar thieno[2,3-d]pyrimidin compounds provides insights into their planarity, hydrogen bonding, and overall molecular geometry, which are critical for understanding their chemical behavior and potential interactions with biological targets (Liu, Jian-chao, He, Hong-wu, & Ding, Ming-Wu, 2006).

Chemical Reactions and Properties

Chemical reactions involving thieno[2,3-d]pyrimidin compounds often result in the formation of novel cyclization products. For instance, reactions with hydroxylamine hydrochloride can lead to abnormal cyclization products through a ring cleavage and subsequent ring closure, showcasing the chemical versatility of these compounds (Sasaki, Zhang, Okuda, & Hirota, 2001).